Cas no 1025010-61-0 (Dimethyl 2-isocyanoterephthalate)

• Product Name: Dimethyl 2-isocyanoterephthalate
• CAS No: 1025010-61-0
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• CID: 2618596
• Update Time: 2025-05-19

Dimethyl 2-isocyanoterephthalate Chemical and Physical Properties

Names and Identifiers

• HANSA ISN-0520
• VZPNZYNXEWNAAV-UHFFFAOYSA-N
• DIMETHYL 2-ISOCYANOTEREPHTHALATE
• Dimethyl 2-isocyanobenzene-1,4-dicarboxylate
• BBL020983
• STK893689
• Dimethyl 2-isocyanoterephthalate

• Inchi： 1S/C11H9NO4/c1-12-9-6-7(10(13)15-2)4-5-8(9)11(14)16-3/h4-6H,2-3H3
• InChI Key： VZPNZYNXEWNAAV-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C(=O)OC)=CC=1[N+]#[C-])=O

Computed Properties

• Exact Mass: 219.053158g/mol
• Monoisotopic Mass: 219.053158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 219.19g/mol
• XLogP3: 1.3
• Topological Polar Surface Area: 57

Additional information on Dimethyl 2-isocyanoterephthalate

Dimethyl 2-isocyanoterephthalate (CAS No. 1025010-61-0): Applications and Recent Research Developments

Dimethyl 2-isocyanoterephthalate, with the chemical formula C₁₆H₁₀N₂O₂ and CAS number 1025010-61-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, a derivative of terephthalic acid, features an isocyanate functional group, making it a valuable intermediate in the synthesis of various polymers, coatings, and pharmaceuticals.

The unique structure of Dimethyl 2-isocyanoterephthalate enables its participation in a wide range of chemical reactions, particularly those involving the formation of urethane and polyurethane polymers. The presence of the isocyanate group (-NCO) allows for the formation of strong covalent bonds with hydroxyl groups, making it an excellent crosslinking agent in polymer chemistry. This property has been leveraged in the development of advanced materials such as high-performance adhesives, sealants, and coatings.

In recent years, Dimethyl 2-isocyanoterephthalate has been explored for its potential applications in the pharmaceutical industry. Its ability to undergo polymerization reactions has opened doors for the creation of novel drug delivery systems. For instance, researchers have investigated its use in developing biodegradable polymers that can encapsulate therapeutic agents, ensuring controlled release profiles. This approach has shown promise in enhancing the efficacy of treatments for various medical conditions.

The compound's reactivity also makes it a candidate for synthesizing complex organic molecules. In particular, its incorporation into heterocyclic frameworks has been studied for the development of new bioactive compounds. Recent studies have demonstrated its utility in constructing derivatives with potential antimicrobial and anti-inflammatory properties. These findings highlight the compound's versatility and its potential to contribute to the discovery of novel therapeutic agents.

From an industrial perspective, Dimethyl 2-isocyanoterephthalate plays a crucial role in the production of high-performance polymers. Its incorporation into polyurethane formulations enhances thermal stability and mechanical strength, making it ideal for applications in automotive and aerospace industries. Additionally, its use in elastomers has been explored to improve durability and flexibility, which are essential characteristics for products subjected to harsh environmental conditions.

The environmental impact of using Dimethyl 2-isocyanoterephthalate has also been a subject of interest. Modern research efforts have focused on developing more sustainable synthetic routes to minimize waste and energy consumption. Green chemistry principles have been applied to optimize production processes, ensuring that the compound can be manufactured with reduced environmental footprint. These advancements align with global initiatives to promote sustainable industrial practices.

In conclusion, Dimethyl 2-isocyanoterephthalate (CAS No. 1025010-61-0) is a multifaceted compound with diverse applications across multiple industries. Its role in polymer chemistry, pharmaceutical development, and material science underscores its importance as a key intermediate in modern chemical research. As scientists continue to explore new frontiers in synthetic chemistry and material science, the potential applications of this compound are expected to expand further, driving innovation and progress in various sectors.